Cas no 52917-64-3 (ethyl bicyclo4.1.0heptane-7-carboxylate)

• Product Name: ethyl bicyclo4.1.0heptane-7-carboxylate
• CAS No: 52917-64-3
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• MDL: MFCD23790835
• CID: 937685
• PubChem ID: 271613
• Update Time: 2025-05-21

ethyl bicyclo4.1.0heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl bicyclo[4.1.0]heptane-7-carboxylate
• AC1L6QM9
• AC1Q64ER
• AG-J-07273
• AGN-PC-00FAL5
• AR-1I9649
• bicyclo[4.1.0]heptane-7-carboxylic acid ethyl ester
• CTK4J6727
• ethyl 7-norcaranecarboxylate
• ethyl bicyclo< 4.1.0> heptane-7-carboxylate
• ethyl exo-bicyclo[4:1:0]heptane-7-carboxylate
• exo-Norcaran-7-carbonsaeure-ethylester
• Norcaran-7-carbonsaeure-aethylester
• norcarane-7-carboxylic acid ethyl ester
• NSC115513
• SureCN5791356
• &nbsp;
• ethyl bicyclo4.1.0heptane-7-carboxylate
• EN300-318578
• 52917-64-3
• DTXSID00297317
• NSC-115513
• AKOS018444468
• SCHEMBL5791356

• MDL： MFCD23790835
• Inchi： 1S/C10H16O2/c1-2-12-10(11)9-7-5-3-4-6-8(7)9/h7-9H,2-6H2,1H3
• InChI Key： HEMMSWMOEFGELR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2CCCCC21)=O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 1.98570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives

Additional information on ethyl bicyclo4.1.0heptane-7-carboxylate

Recent Advances in the Study of Ethyl Bicyclo[4.1.0]heptane-7-carboxylate (CAS: 52917-64-3)

Ethyl bicyclo[4.1.0]heptane-7-carboxylate (CAS: 52917-64-3) is a bicyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential pharmacological applications. Recent studies have explored its synthesis, reactivity, and biological activities, positioning it as a promising candidate for drug development and other biomedical applications. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

The synthesis of ethyl bicyclo[4.1.0]heptane-7-carboxylate has been optimized through various catalytic and non-catalytic methods. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient palladium-catalyzed cyclopropanation reaction that yields the compound with high enantioselectivity. This advancement addresses previous challenges in achieving stereochemical control, which is critical for its application in chiral drug synthesis. The study also reported improved yields (up to 85%) under mild reaction conditions, making the process more scalable for industrial applications.

In terms of biological activity, ethyl bicyclo[4.1.0]heptane-7-carboxylate has shown potential as a modulator of inflammatory pathways. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit inhibitory effects on NF-κB signaling, a key pathway in chronic inflammation. The study identified specific structural modifications that enhance this activity, suggesting a roadmap for the development of novel anti-inflammatory agents. These findings are particularly relevant for diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's role in agrochemical research. A 2024 report in Pest Management Science highlighted its use as a precursor for synthesizing eco-friendly pesticides. The bicyclic framework of ethyl bicyclo[4.1.0]heptane-7-carboxylate provides a stable yet biodegradable backbone, which is advantageous for reducing environmental persistence. Field trials demonstrated that derivatives of this compound effectively control pest populations while minimizing non-target toxicity, aligning with global trends toward sustainable agriculture.

Despite these promising developments, challenges remain in the clinical translation of ethyl bicyclo[4.1.0]heptane-7-carboxylate. Pharmacokinetic studies indicate low oral bioavailability, necessitating further formulation optimization. Recent work published in the European Journal of Pharmaceutical Sciences explored nanoparticle-based delivery systems to enhance absorption. Preliminary results showed a 3-fold increase in bioavailability when the compound was encapsulated in lipid nanoparticles, paving the way for future in vivo studies.

In conclusion, ethyl bicyclo[4.1.0]heptane-7-carboxylate (CAS: 52917-64-3) represents a versatile scaffold with applications spanning medicinal chemistry, agrochemicals, and material science. Ongoing research continues to uncover its potential, driven by advances in synthetic methodologies and a deeper understanding of its biological interactions. Future studies should focus on addressing pharmacokinetic limitations and expanding its therapeutic and industrial applications.